Cas no 2306246-47-7 ((3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride)

• Product Name: (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride
• CAS No: 2306246-47-7
• MF: C₆H₁₅Cl₂FN₂
• MW: 205.10
• CID: 5091164
• PubChem ID: 155905336
• Update Time: 2026-03-02

(3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride
• F98400
• Rel-(3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride
• 2306246-47-7

• Inchi： 1S/C6H13FN2.2ClH/c1-9-3-2-5(7)6(8)4-9;;/h5-6H,2-4,8H2,1H3;2*1H/t5-,6+;;/m1../s1
• InChI Key： HPGKUKNSIJKZDA-PVNUIUKASA-N
• SMILES： [C@@H]1(F)CCN(C)C[C@@H]1N.Cl.Cl

Computed Properties

• Exact Mass: 204.0596320g/mol
• Monoisotopic Mass: 204.0596320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride

Understanding (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride (CAS No 2306246-47-7)

Introduction to (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride

The compound (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride, identified by the CAS registry number 2306246-47-7, is a fascinating molecule with significant potential in the fields of pharmacology and organic chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The presence of a fluorine atom at the 4-position and a methyl group at the 1-position introduces unique electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

Structural Features and Synthesis

The molecular structure of (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride is characterized by a six-membered piperidine ring with specific stereochemistry. The stereochemistry at the 3S and 4R positions plays a crucial role in determining the compound's physical properties and biological activity. The synthesis of this compound typically involves multi-step organic reactions, including alkylation, substitution, and stereoselective reductions. Recent advancements in asymmetric synthesis have enabled the production of enantiopure forms of this compound, which are essential for studying its stereochemical effects on pharmacokinetics and bioactivity.

Pharmacological Properties and Applications

Recent studies have highlighted the potential of (3S,4R)-4-fluoro-1-methylpiperidin-3-amine dihydrochloride as a promising candidate in drug discovery. Its ability to modulate various biological targets, such as ion channels and enzymes, has made it a focus of interest in the development of novel therapeutic agents. For instance, research has demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions, including neurological disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has also been explored as an intermediate in the synthesis of more complex molecules. Its unique structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability or selectivity. This versatility underscores its importance in both medicinal chemistry and process development.

Safety Considerations and Regulatory Status

As with any chemical compound intended for pharmaceutical use, the safety profile of (3S,4R)-4-fluoro-1-methylpiperidin-3-aminedihydrochloride is a critical factor. Preclinical studies have been conducted to assess its toxicity, pharmacokinetics, and metabolic pathways. These studies are essential for determining its suitability as a drug candidate and for guiding further development efforts.

From a regulatory perspective, compounds like (3S,4R)-4-fluoro-1-methyl piperidin - 3 - amine dihydrochloride must undergo rigorous testing to comply with international standards set by regulatory agencies such as the FDA or EMA. This ensures that any product derived from this compound meets stringent safety and efficacy requirements before being approved for clinical use.

Conclusion

In summary,(3S,4R)-4-fluoro -1 - methyl piperidin - 3 - amine dihydrochloride (CAS No 2306246 - 47 - 7) is a versatile and intriguing molecule with significant potential in drug discovery and development. Its unique structure, combined with advances in synthetic methodology and pharmacological research, positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound will undoubtedly play an increasingly important role in the advancement of therapeutic interventions across various disease areas.